(2S)-octane-1,2-diol
Cat. No. B3292181
Key on ui cas rn:
87720-91-0
M. Wt: 146.23 g/mol
InChI Key: AEIJTFQOBWATKX-QMMMGPOBSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03959185
Procedure details
A homogeneous clear solution is prepared by adding 3 moles of acetone to 1 mole of octene (1,2) oxide at room temperature. After adding 50 grams of 5% aqueous sulfuric acid to the solution, the acetone is evaporated off and the resulting solution is neutralized by adding an aqueous sodium hydroxide. The neutralized solution is extracted with pet ether and the extract dried over anhydrous magnesium sulfate. The pet ether is stripped off and 1,2-octanediol is obtained by distilling under vacuo, b.p. 103°-105°C/0.2 mm.
Name
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][C:2]([CH3:4])=[O:3].[CH2:5]=[CH:6][CH2:7][CH2:8][CH2:9]CCC.S(=O)(=O)(O)[OH:14]>>[CH2:1]([OH:14])[CH:2]([OH:3])[CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH3:9]
|
Inputs
Step One
Step Two
|
Name
|
|
|
Quantity
|
50 g
|
|
Type
|
reactant
|
|
Smiles
|
S(O)(O)(=O)=O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
A homogeneous clear solution is prepared
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the acetone is evaporated off
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
by adding an aqueous sodium hydroxide
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The neutralized solution is extracted with pet ether
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
the extract dried over anhydrous magnesium sulfate
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C(CCCCCC)O)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US03959185
Procedure details
A homogeneous clear solution is prepared by adding 3 moles of acetone to 1 mole of octene (1,2) oxide at room temperature. After adding 50 grams of 5% aqueous sulfuric acid to the solution, the acetone is evaporated off and the resulting solution is neutralized by adding an aqueous sodium hydroxide. The neutralized solution is extracted with pet ether and the extract dried over anhydrous magnesium sulfate. The pet ether is stripped off and 1,2-octanediol is obtained by distilling under vacuo, b.p. 103°-105°C/0.2 mm.
Name
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][C:2]([CH3:4])=[O:3].[CH2:5]=[CH:6][CH2:7][CH2:8][CH2:9]CCC.S(=O)(=O)(O)[OH:14]>>[CH2:1]([OH:14])[CH:2]([OH:3])[CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH3:9]
|
Inputs
Step One
Step Two
|
Name
|
|
|
Quantity
|
50 g
|
|
Type
|
reactant
|
|
Smiles
|
S(O)(O)(=O)=O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
A homogeneous clear solution is prepared
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the acetone is evaporated off
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
by adding an aqueous sodium hydroxide
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The neutralized solution is extracted with pet ether
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
the extract dried over anhydrous magnesium sulfate
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C(CCCCCC)O)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
